Cas no 13245-54-0 ((E)-1,2-dichloro-1-fluoroethene)

(E)-1,2-Dichloro-1-fluoroethene is a halogenated alkene characterized by its distinct molecular structure, featuring chlorine and fluorine substituents on a double-bonded carbon framework. This compound is of interest in synthetic chemistry due to its reactivity as an electrophilic alkene, making it a useful intermediate in the preparation of fluorinated and chlorinated organic compounds. Its stereochemistry (E-configuration) ensures predictable regioselectivity in reactions such as nucleophilic additions or cycloadditions. The presence of both chlorine and fluorine atoms enhances its utility in fine chemical synthesis, agrochemicals, and pharmaceuticals, where selective functionalization is required. Stability and controlled reactivity under standard conditions further contribute to its applicability in laboratory and industrial settings.

(E)-1,2-dichloro-1-fluoroethene structure

13245-54-0 structure

Product Name:(E)-1,2-dichloro-1-fluoroethene

CAS No:13245-54-0

MF:C₂HCl₂F

MW:114.933742284775

CID:2725269

Update Time:2025-06-09

(E)-1,2-dichloro-1-fluoroethene Chemical and Physical Properties

Names and Identifiers

- 1,2-dichlorofluoroethylene
- (E)-1,2-dichloro-1-fluoroethene
- Ethene, 1,2-dichloro-1-fluoro-, (1E)- (9CI)
- (E)-1,2-dichloro-1-fluoroethene (HCFC 1121/t)
- Inchi： 1S/C2HCl2F/c3-1-2(4)5/h1H/b2-1-
- InChI Key： LWDGFGTYBDRKHU-UPHRSURJSA-N
- SMILES： C(/Cl)(\F)=C\Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 0

(E)-1,2-dichloro-1-fluoroethene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC32783-5g	(E)-1,2-Dichloro-1-fluoroethene	13245-54-0		5g	£218.00	2025-02-21
Apollo Scientific	PC32783-25g	(E)-1,2-Dichloro-1-fluoroethene	13245-54-0		25g	£776.00	2025-02-21